Cas no 100330-74-3 (Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-)

Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- structure
100330-74-3 structure
Product name:Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-
CAS No:100330-74-3
MF:C20H32O5
MW:352.46508
CID:229080
PubChem ID:180827

Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-
    • Aceticacid, [2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- (9CI)
    • 2-[2-[2-[4-(2-methylheptan-2-yl)phenoxy]ethoxy]ethoxy]acetic acid
    • 2-(2-(2-(4-(2-Methylheptan-2-yl)phenoxy)ethoxy)ethoxy)acetic acid
    • 100330-74-3
    • DTXSID00143168
    • Inchi: 1S/C20H32O5/c1-4-5-6-11-20(2,3)17-7-9-18(10-8-17)25-15-14-23-12-13-24-16-19(21)22/h7-10H,4-6,11-16H2,1-3H3,(H,21,22)
    • InChI Key: NLIGZDNGWUTIBC-UHFFFAOYSA-N
    • SMILES: CC(C1C=CC(OCCOCCOCC(O)=O)=CC=1)(C)CCCCC

Computed Properties

  • Exact Mass: 352.22506
  • Monoisotopic Mass: 352.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65Ų
  • XLogP3: 5

Experimental Properties

  • Density: 1.048
  • Boiling Point: 488.6°Cat760mmHg
  • Flash Point: 163.5°C
  • Refractive Index: 1.495
  • PSA: 64.99
  • LogP: 4.04110

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